Cas no 69095-78-9 (3-(4-fluorophenyl)-5-(2-methylphenyl)-1H-1,2,4-triazole)

• Product Name: 3-(4-fluorophenyl)-5-(2-methylphenyl)-1H-1,2,4-triazole
• CAS No: 69095-78-9
• MF: C₁₅H₁₂FN₃
• MW: 253.274286270142
• CID: 1736413
• PubChem ID: 135292
• Update Time: 2025-04-21

3-(4-fluorophenyl)-5-(2-methylphenyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-5-(2-methylphenyl)-1H-1,2,4-triazole
• 5-(4-Fluorophenyl)-3-(o-tolyl)-1H-1,2,4-triazole
• 69095-78-9
• DTXSID10219141
• CHEMBL18440
• SCHEMBL10476795
• 5-(p-Fluorophenyl)-3-(o-tolyl)-s-triazole
• 3-(4-Fluorophenyl)-5-(o-tolyl)-1H-1,2,4-triazole
• 1H-1,2,4-Triazole, 3-(4-fluorophenyl)-5-(2-methylphenyl)-
• BRN 5554311
• s-Triazole, 5-(p-fluorophenyl)-3-(o-tolyl)-

• Inchi： 1S/C15H12FN3/c1-10-4-2-3-5-13(10)15-17-14(18-19-15)11-6-8-12(16)9-7-11/h2-9H,1H3,(H,17,18,19)
• InChI Key： YFPAVAXUTBXIAH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NNC(C2C=CC=CC=2C)=N1

Computed Properties

• Exact Mass: 253.10166
• Monoisotopic Mass: 253.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.233
• Boiling Point: 446.7°C at 760 mmHg
• Flash Point: 224°C
• Refractive Index: 1.606
• PSA: 41.57